4-Methyl-2,6-bis(2-methylmorpholin-4-yl)pyridine-3-carbonitrile

• IUPAC Name: 4-methyl-2,6-bis(2-methylmorpholin-4-yl)pyridine-3-carbonitrile
• InChI: InChI=1S/C17H24N4O2/c1-12-8-16(20-4-6-22-13(2)10-20)19-17(15(12)9-18)21-5-7-23-14(3)11-21/h8,13-14H,4-7,10-11H2,1-3H3
• InChI Key: RFBQSOAHCBWCNW-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CCO1)C2=NC(=C(C(=C2)C)C#N)N3CCOC(C3)C
• Molecular Formula: C17H24N4O2
• Molecular Weight: 316.4 g/mol

Description

4-Methyl-2,6-bis(2-methylmorpholin-4-yl)pyridine-3-carbonitrile, also known as MPPC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug development and medicinal chemistry. MPPC is a pyridine derivative that possesses a unique structure, making it a promising candidate for various biological studies.

Mechanism of Action

The exact mechanism of action of 4-Methyl-2,6-bis(2-methylmorpholin-4-yl)pyridine-3-carbonitrile is not fully understood. However, it has been shown to inhibit the activity of certain enzymes and proteins involved in various biological processes, including cell proliferation and inflammation.
Biochemical and Physiological Effects:
4-Methyl-2,6-bis(2-methylmorpholin-4-yl)pyridine-3-carbonitrile has been shown to have several biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the production of inflammatory cytokines, and reduce the replication of certain viruses.

Advantages and Limitations for Lab Experiments

4-Methyl-2,6-bis(2-methylmorpholin-4-yl)pyridine-3-carbonitrile has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, making it readily available for research purposes. However, one limitation of 4-Methyl-2,6-bis(2-methylmorpholin-4-yl)pyridine-3-carbonitrile is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of 4-Methyl-2,6-bis(2-methylmorpholin-4-yl)pyridine-3-carbonitrile. One potential area of research is the development of 4-Methyl-2,6-bis(2-methylmorpholin-4-yl)pyridine-3-carbonitrile-based drugs for the treatment of cancer, inflammation, and viral infections. Additionally, further studies are needed to fully understand the mechanism of action of 4-Methyl-2,6-bis(2-methylmorpholin-4-yl)pyridine-3-carbonitrile and its potential applications in various biological processes.

Synthesis Methods

4-Methyl-2,6-bis(2-methylmorpholin-4-yl)pyridine-3-carbonitrile can be synthesized using a multi-step process that involves the reaction of 4-methyl-2,6-dichloropyridine with 2-methylmorpholine in the presence of a base, followed by the addition of acetonitrile. The resulting product is then purified through column chromatography to obtain pure 4-Methyl-2,6-bis(2-methylmorpholin-4-yl)pyridine-3-carbonitrile.

Scientific Research Applications

4-Methyl-2,6-bis(2-methylmorpholin-4-yl)pyridine-3-carbonitrile has been extensively studied for its potential applications in drug development and medicinal chemistry. It has been shown to possess anti-cancer, anti-inflammatory, and anti-viral properties, making it a promising candidate for the development of new drugs.